Cas no 749151-25-5 (4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline)

• Product Name: 4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline
• CAS No: 749151-25-5
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• MDL: MFCD09891631
• CID: 2604754
• PubChem ID: 24261904
• Update Time: 2025-05-26

4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminophenyl)-4-(4-methoxyphenyl)thiazole
• 4-(4-(4-Methoxyphenyl)thiazol-2-yl)aniline
• 4-[4-(4-Methoxyphenyl)-2-thiazolyl]aniline
• 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]aniline
• 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]aniline, AldrichCPR
• CS-0331158
• MFCD09891631
• NS-04667
• 749151-25-5
• AKOS009866717
• 4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline

• MDL： MFCD09891631
• Inchi： 1S/C16H14N2OS/c1-19-14-8-4-11(5-9-14)15-10-20-16(18-15)12-2-6-13(17)7-3-12/h2-10H,17H2,1H3
• InChI Key： FEJBCMDICNNALW-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OC)N=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 282.08268425g/mol
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4
• XLogP3: 3.6

Additional information on 4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline

Chemical Profile of 4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline (CAS No. 749151-25-5)

4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline, identified by the CAS number 749151-25-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine features a unique structural framework comprising a thiazole core linked to a para-substituted aniline moiety, further adorned with a 4-methoxyphenyl group. The precise arrangement of these functional groups endows the molecule with distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry investigations.

The thiazole ring is a well-documented pharmacophore in drug discovery, renowned for its presence in numerous bioactive molecules, including antifungals, antibacterials, and anticancer agents. Its sulfur-containing structure contributes to redox-active properties and interacts favorably with biological targets such as enzymes and receptors. In 4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline, the thiazole is connected to an aromatic amine via a two-carbon bridge, which introduces conformational flexibility while maintaining structural integrity.

The para-substituted aniline moiety further enhances the molecule's potential as a drug candidate. The presence of an amine group at the 2-position of the thiazole ring allows for hydrogen bonding interactions with polar residues in biological macromolecules. Meanwhile, the electron-donating effect of the amino group and the methoxy group on the phenyl ring modulate the compound's overall charge distribution and lipophilicity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline with various biological targets. Molecular docking studies suggest that this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in diverse pathological processes. The methoxyphenyl group, in particular, has been shown to enhance binding affinity through π-stacking interactions with aromatic residues in protein active sites.

Experimental validation of these computational predictions has been conducted by several research groups. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibit significant inhibitory effects on certain cancer-related kinases. The researchers attributed these effects to the synergistic interaction between the thiazole core and the aromatic substituents, which stabilize transition states and reduce binding enthalpy.

The synthesis of 4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include condensation reactions between 4-methoxybenzaldehyde and thioamides to form the thiazole ring, followed by nucleophilic substitution to introduce the aniline moiety. The final step involves coupling reactions that link these fragments into the desired tricyclic structure. These synthetic routes have been optimized for high yield and purity, making them suitable for large-scale production.

The pharmacological profile of this compound has been explored in both in vitro and in vivo systems. Preliminary toxicity studies indicate that 4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline exhibits low acute toxicity at therapeutic doses, suggesting its potential for safe clinical application. Additionally, its ability to cross cell membranes has been confirmed through cell permeability assays, which are critical for assessing drug bioavailability.

One of the most intriguing aspects of this molecule is its potential as a lead compound for drug development against neurological disorders. The combination of a thiazole ring and an aromatic amine has been associated with neuroprotective properties in several preclinical models. Researchers have hypothesized that these structural features may interfere with aberrant signaling pathways involved in neurodegeneration by modulating neurotransmitter release or receptor activity.

The role of thiazole derivatives in treating neurodegenerative diseases has gained considerable attention over recent years. Studies have shown that certain thiazole-based compounds can attenuate oxidative stress and inflammation—key pathological mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. The methoxyphenyl group in 4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline is thought to contribute to these effects by enhancing blood-brain barrier penetration while maintaining pharmacological activity.

Future research directions include exploring analogs of this compound that may exhibit improved efficacy or selectivity against specific disease targets. Structure-activity relationship (SAR) studies will be crucial in identifying modifications that enhance binding affinity or reduce off-target effects. Additionally, novel synthetic methodologies may be developed to streamline production while maintaining high enantiomeric purity if stereochemical aspects are found to influence biological activity.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline. Predictive models trained on large datasets have been employed to screen virtual libraries for molecules with desired pharmacokinetic profiles or target-specific interactions. These computational tools complement traditional experimental approaches by rapidly narrowing down candidates for further validation.

In conclusion,4-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylaniline (CAS No. 749151-25-5) represents a structurally intriguing compound with significant potential as a pharmaceutical intermediate or lead molecule. Its unique combination of functional groups—thiazole core,para-substituted aniline, and 4-methoxyphenyl moiety—provides an optimal balance between steric hindrance and electronic properties for biological interactions. Ongoing research efforts aim to elucidate its mechanistic actions across multiple therapeutic areas while optimizing synthetic routes for scalable production.